Cas no 1804695-69-9 (2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1804695-69-9
• MF: C₇H₅BrF₂N₂O
• MW: 251.028207540512
• CID: 4851860
• Update Time: 2025-09-21

2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C7H5BrF2N2O/c8-5-3(2-13)1-12-7(11)4(5)6(9)10/h1-2,6H,(H2,11,12)
• InChI Key： FHFJOVJSYHHNEA-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CN=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.3
• Topological Polar Surface Area: 56

Additional information on 2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-carboxaldehyde

2-Amino-4-Bromo-3-(Difluoromethyl)Pyridine-5-Carboxaldehyde: A Comprehensive Overview

2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-carboxaldehyde is a structurally complex organic compound with the CAS number 1804695-69-9. This compound belongs to the class of pyridine derivatives, which are widely studied in organic chemistry due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring with substituents at positions 2, 3, 4, and 5, including an amino group, a bromine atom, a difluoromethyl group, and an aldehyde group. These functional groups confer unique chemical and biological properties to the compound.

The pyridine ring serves as the central framework of this molecule, providing a rigid structure that facilitates various chemical reactions. The amino group at position 2 is known for its nucleophilic properties, making it a potential site for reactions such as alkylation or acylation. The bromine atom at position 4 introduces electron-withdrawing effects, which can influence the reactivity of neighboring groups. The difluoromethyl group at position 3 adds steric hindrance and introduces additional electron-withdrawing effects due to the electronegativity of fluorine atoms. Finally, the aldehyde group at position 5 is highly reactive and can participate in condensation reactions or serve as a site for oxidation or reduction.

Recent studies have highlighted the potential of 2-amino-4-bromo-3-(difluoromethyl)pyridine-5-carboxaldehyde in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has shown promise in modulating cellular signaling pathways associated with cancer progression. Its unique combination of functional groups allows for fine-tuning of pharmacokinetic properties, making it a valuable lead compound in medicinal chemistry.

In the field of materials science, this compound has been investigated for its application in organic electronics. The pyridine ring's aromaticity and the electron-withdrawing substituents contribute to its electronic properties, making it a candidate for use in organic semiconductors or light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the scalable production of this compound, facilitating its exploration in device applications.

The synthesis of 2-amino-4-bromo-3-(difluoromethyl)pyridine-5-carboxaldehyde involves a multi-step process that typically begins with the preparation of a pyridine derivative followed by successive substitutions and oxidations. Recent research has focused on optimizing these steps to improve yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product quality.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the aldehyde group undergoes oxidative degradation, while the pyridine ring remains relatively stable. This information is essential for designing sustainable synthetic routes and waste management strategies.

In conclusion, 2-amino-4-bromo-3-(difluoromethyl)pyridine-5-carboxaldehyde is a multifaceted compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover its potential uses and optimize its synthesis, this compound is poised to play an increasingly important role in both academic and industrial settings.